Cas no 120695-72-9 (4-methanesulfonylbutan-2-ol)

4-methanesulfonylbutan-2-ol structure

4-methanesulfonylbutan-2-ol structure

Product Name:4-methanesulfonylbutan-2-ol

CAS No:120695-72-9

MF:C₅H₁₂O₃S

MW:152.211980819702

CID:2890409

PubChem ID:14169979

Update Time:2025-04-21

4-methanesulfonylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

- 4-methanesulfonylbutan-2-ol
- EN300-140765
- 120695-72-9
- 101-775-9
- 4-(Methylsulfonyl)butan-2-ol
- 4-methylsulfonylbutan-2-ol
- AKOS011898841
- CS-0278742
- CHEMBL4577842
- Inchi： 1S/C5H12O3S/c1-5(6)3-4-9(2,7)8/h5-6H,3-4H2,1-2H3
- InChI Key： CLAGZZPZZXARKH-UHFFFAOYSA-N
- SMILES： S(C)(CCC(C)O)(=O)=O

Computed Properties

Exact Mass: 152.05071541Da
Monoisotopic Mass: 152.05071541Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 62.8Å²

4-methanesulfonylbutan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-140765-0.05g	4-methanesulfonylbutan-2-ol	120695-72-9		0.05g	$168.0	2023-06-08
Enamine	EN300-140765-0.1g	4-methanesulfonylbutan-2-ol	120695-72-9		0.1g	$252.0	2023-06-08
Enamine	EN300-140765-0.25g	4-methanesulfonylbutan-2-ol	120695-72-9		0.25g	$361.0	2023-06-08
Enamine	EN300-140765-0.5g	4-methanesulfonylbutan-2-ol	120695-72-9		0.5g	$569.0	2023-06-08
Enamine	EN300-140765-1.0g	4-methanesulfonylbutan-2-ol	120695-72-9		1g	$728.0	2023-06-08
Enamine	EN300-140765-2.5g	4-methanesulfonylbutan-2-ol	120695-72-9		2.5g	$1428.0	2023-06-08
Enamine	EN300-140765-5.0g	4-methanesulfonylbutan-2-ol	120695-72-9		5g	$2110.0	2023-06-08
Enamine	EN300-140765-10.0g	4-methanesulfonylbutan-2-ol	120695-72-9		10g	$3131.0	2023-06-08
Enamine	EN300-140765-50mg	4-methanesulfonylbutan-2-ol	120695-72-9		50mg	$168.0	2023-09-30
Enamine	EN300-140765-100mg	4-methanesulfonylbutan-2-ol	120695-72-9		100mg	$252.0	2023-09-30

4-methanesulfonylbutan-2-ol Related Literature

1. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
2. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
3. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
4. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

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